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Compound of Interest

Compound Name: TCO-PEG24-acid

Cat. No.: B15544463

Get Quote

This guide provides a comprehensive overview of TCO-PEG24-acid, a heterobifunctional linker

widely utilized in bioconjugation and drug development. It is intended for researchers,

scientists, and professionals in these fields who seek to leverage advanced bioorthogonal

chemistry for their applications.

Core Concepts: Understanding TCO-PEG24-acid
TCO-PEG24-acid is a molecule composed of three key functional components:

TCO (trans-cyclooctene): A strained alkene that serves as a highly reactive dienophile in

inverse-electron-demand Diels-Alder (IEDDA) cycloaddition reactions.[1] This "click

chemistry" reaction is exceptionally fast and bioorthogonal, meaning it proceeds with high

specificity and efficiency in complex biological environments without interfering with native

biochemical processes.[1][2]

PEG24 (polyethylene glycol): A chain of 24 ethylene glycol units. This hydrophilic polymer

enhances the aqueous solubility of the molecule and any conjugate it is attached to.[3][4]

The PEG spacer also provides flexibility and reduces steric hindrance, which can be crucial

for optimizing the interaction between conjugated biomolecules.[4]
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Carboxylic Acid (-COOH): A terminal functional group that allows for the covalent attachment

of the linker to primary amines (e.g., lysine residues on proteins) through the formation of a

stable amide bond. This reaction is typically mediated by activating agents such as

carbodiimides (e.g., EDC) and N-hydroxysuccinimide (NHS).[3]

The unique combination of these components makes TCO-PEG24-acid a powerful tool for

linking molecules of interest to biological targets.

Chemical Structure and Properties
The chemical structure of TCO-PEG24-acid is illustrated below.

TCO-PEG24-acid structure

Figure 1: Chemical structure of TCO-PEG24-acid.

Quantitative Data Summary
The key physicochemical properties of TCO-PEG24-acid are summarized in the table below

for easy reference.

Property Value Source(s)

Molecular Formula C₆₀H₁₁₅NO₂₈ [3][5]

Molecular Weight 1298.6 g/mol [3]

Purity Typically >95% [3]

Solubility Water, DMF [3]

Storage Condition -20°C [3]

Experimental Protocols
The following sections provide detailed methodologies for the use of TCO-PEG24-acid in

bioconjugation, focusing on the two key reaction steps: amine coupling and TCO-tetrazine

ligation.
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Protocol for Amine Coupling: Conjugation of TCO-
PEG24-acid to a Protein
This protocol describes the activation of the carboxylic acid moiety of TCO-PEG24-acid and its

subsequent conjugation to primary amines on a protein of interest (POI).

Materials:

TCO-PEG24-acid

Protein of Interest (POI) in an amine-free buffer (e.g., PBS, HEPES)

N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)

N-hydroxysuccinimide (NHS) or Sulfo-NHS

Anhydrous Dimethylsulfoxide (DMSO) or Dimethylformamide (DMF)

Reaction Buffer (e.g., PBS, pH 7.2-7.5)

Quenching Buffer (e.g., 1 M Tris-HCl, pH 8.0)

Spin desalting columns or dialysis equipment

Procedure:

Protein Preparation:

Dissolve the POI in the Reaction Buffer at a concentration of 1-5 mg/mL.

If the initial buffer contains primary amines (e.g., Tris or glycine), perform a buffer

exchange into the Reaction Buffer using a spin desalting column or dialysis.

TCO-PEG24-acid Activation:

Immediately before use, prepare a 10 mM stock solution of TCO-PEG24-acid in

anhydrous DMSO or DMF.
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Prepare 100 mM stock solutions of EDC and NHS (or Sulfo-NHS) in the Reaction Buffer or

water.

In a separate tube, mix TCO-PEG24-acid, EDC, and NHS at a molar ratio of 1:1.2:1.2. For

example, to 1 µmol of TCO-PEG24-acid, add 1.2 µmol of EDC and 1.2 µmol of NHS.

Incubate the activation mixture for 15-30 minutes at room temperature to form the NHS

ester.

Conjugation to the Protein:

Add the activated TCO-PEG24-NHS ester solution to the protein solution. A 10- to 20-fold

molar excess of the linker over the protein is a common starting point, but the optimal ratio

should be determined empirically.

Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C with

gentle mixing.

Quenching and Purification:

To stop the reaction, add the Quenching Buffer to a final concentration of 50-100 mM and

incubate for 5-10 minutes.

Remove the excess, unreacted TCO-PEG24-acid and byproducts by size-exclusion

chromatography, dialysis, or using spin desalting columns.

Characterization and Storage:

Determine the degree of labeling (DOL) using appropriate analytical techniques (e.g.,

MALDI-TOF MS or UV-Vis spectroscopy if the TCO group has a characteristic

absorbance).

Store the TCO-labeled protein at 4°C or -20°C for long-term storage. Avoid buffers

containing azides or thiols.

Protocol for TCO-Tetrazine Ligation

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b15544463/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-tco-peg24-acid
https://www.benchchem.com/product/b15544463/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-tco-peg24-acid
https://www.benchchem.com/product/b15544463/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-tco-peg24-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15544463?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol outlines the bioorthogonal "click" reaction between the TCO-labeled protein and a

tetrazine-functionalized molecule.

Materials:

TCO-labeled Protein

Tetrazine-functionalized molecule (e.g., a fluorescent dye, a drug molecule, or another

protein)

Reaction Buffer (e.g., PBS, pH 6.0-9.0)[2]

Procedure:

Reactant Preparation:

Ensure both the TCO-labeled protein and the tetrazine-functionalized molecule are in a

compatible Reaction Buffer.

Ligation Reaction:

Mix the TCO-labeled protein and the tetrazine-functionalized molecule in the desired molar

ratio. A 1:1 to 1:1.5 molar ratio of TCO to tetrazine is typically used to ensure complete

consumption of the TCO-labeled protein.[6]

The reaction is typically rapid, often reaching completion within 30-60 minutes at room

temperature.[2][6] The progress can be monitored by the disappearance of the

characteristic pink/red color and absorbance of the tetrazine moiety (around 520-540 nm).

[2]

Purification (Optional):

If necessary, the final conjugate can be purified from any unreacted starting materials

using size-exclusion chromatography or other appropriate chromatographic techniques.

Visualization of Key Processes
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The following diagrams, created using the DOT language, illustrate the logical workflows where

TCO-PEG24-acid is a critical component.

Experimental Workflow for Protein-Protein Conjugation
This diagram outlines the steps involved in conjugating two different proteins using TCO-
PEG24-acid and a tetrazine linker.

Protein A

Activate Acid
(EDC/NHS)

TCO-PEG24-Acid

TCO-labeled Protein A

Amide Bond
Formation

TCO-Tetrazine
Ligation

Protein B Tetrazine-labeled Protein B
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Protein A-B ConjugateClick Reaction

Click to download full resolution via product page

Caption: Workflow for creating a protein-protein conjugate.

Logical Workflow for PROTAC Development
This diagram illustrates the role of PEG linkers, such as TCO-PEG24-acid, in the assembly

and mechanism of action of Proteolysis Targeting Chimeras (PROTACs).
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PROTAC Synthesis

Mechanism of Action
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Caption: PROTAC synthesis and mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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